N,N'-diaminocarbamimidothioic acid

• IUPAC Name: N,N'-diaminocarbamimidothioic acid
• InChI: InChI=1S/CH6N4S/c2-4-1(6)5-3/h2-3H2,(H2,4,5,6)
• InChI Key: LJTFFORYSFGNCT-UHFFFAOYSA-N
• Canonical SMILES: C(=NN)(NN)S
• Molecular Formula: CH6N4S
• Molecular Weight: 106.15 g/mol

Description

N,N’-diaminocarbamimidothioic acid is a chemical compound known for its unique structure and properties It is characterized by the presence of two amino groups and a carbamimidothioic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’-diaminocarbamimidothioic acid typically involves the reaction of thiourea with a suitable amine under controlled conditions. One common method includes the reaction of thiourea with hydrazine hydrate, which results in the formation of the desired compound. The reaction is usually carried out in an aqueous medium at elevated temperatures to ensure complete conversion.

Industrial Production Methods: Industrial production of N,N’-diaminocarbamimidothioic acid often employs large-scale reactors where the reactants are mixed and heated under controlled conditions. The process may involve the use of catalysts to enhance the reaction rate and yield. The final product is then purified through crystallization or other separation techniques to obtain a high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: N,N’-diaminocarbamimidothioic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different reduced forms, often involving the addition of hydrogen atoms.

Substitution: The amino groups in the compound can participate in substitution reactions, where they are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate, typically used under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Substitution reactions often involve reagents like alkyl halides or acyl chlorides, carried out under anhydrous conditions to prevent unwanted side reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce amines or other reduced derivatives.

Scientific Research Applications

N,N’-diaminocarbamimidothioic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its use in drug development, particularly in designing molecules with therapeutic potential.

Industry: It finds applications in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of N,N’-diaminocarbamimidothioic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, its antimicrobial activity may result from disrupting bacterial cell wall synthesis or interfering with essential metabolic processes.

Comparison with Similar Compounds

• Thiourea
• Guanidine
• N,N’-dimethylthiourea
• N,N’-diethylthiourea